N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2-ethoxybenzamide

• IUPAC Name: 2-ethoxy-N-(1-ethylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)benzamide
• InChI: InChI=1S/C20H24N2O4S/c1-3-26-19-10-6-5-9-17(19)20(23)21-16-12-11-15-8-7-13-22(18(15)14-16)27(24,25)4-2/h5-6,9-12,14H,3-4,7-8,13H2,1-2H3,(H,21,23)
• InChI Key: MBMREPVJBJDWKH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)NC2=CC3=C(CCCN3S(=O)(=O)CC)C=C2
• Molecular Formula: C20H24N2O4S
• Molecular Weight: 388.5 g/mol

Description

N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2-ethoxybenzamide (also known as N-ethanesulfonyl-7-tetrahydroquinolin-2-yl-2-ethoxybenzamide) is a synthetic organic compound that has been increasingly used in recent years for scientific research. It has been used in a variety of applications, including synthesis, drug development, and biochemical research.

Scientific Research Applications

N-ethanesulfonyl-7-tetrahydroquinolin-2-yl-2-ethoxybenzamide has been used in a variety of scientific research applications. It has been used as a synthetic intermediate in the synthesis of other compounds, such as the anti-inflammatory drug naproxen. It has also been used in the development of drugs for the treatment of Alzheimer's disease, as well as in biochemical research to study the structure and function of proteins.

Mechanism of Action

The mechanism of action of N-ethanesulfonyl-7-tetrahydroquinolin-2-yl-2-ethoxybenzamide is not yet fully understood. However, it is believed that the compound binds to certain proteins in the body, such as the β-amyloid protein, which is associated with Alzheimer's disease. This binding then triggers a cascade of biochemical and physiological effects.
Biochemical and Physiological Effects
N-ethanesulfonyl-7-tetrahydroquinolin-2-yl-2-ethoxybenzamide has been shown to have a variety of biochemical and physiological effects. In animal models, it has been shown to reduce inflammation and oxidative stress, as well as to improve memory and cognitive function. It has also been shown to modulate the activity of certain enzymes, such as cyclooxygenase-2 and acetylcholinesterase, which are involved in the regulation of inflammation and cognitive function, respectively.

Advantages and Limitations for Lab Experiments

N-ethanesulfonyl-7-tetrahydroquinolin-2-yl-2-ethoxybenzamide is a relatively easy to synthesize and stable compound, making it well-suited for use in laboratory experiments. It is also relatively non-toxic, making it safe for use in animal experiments. However, it is important to note that this compound is still relatively new and there is still much to be learned about its biochemical and physiological effects.

Future Directions

N-ethanesulfonyl-7-tetrahydroquinolin-2-yl-2-ethoxybenzamide has many potential applications in scientific research. Further research is needed to better understand the biochemical and physiological effects of this compound, as well as to explore its potential use in drug development. Additionally, further research is needed to explore the potential of this compound as a treatment for Alzheimer's disease and other neurological disorders.

Synthesis Methods

N-ethanesulfonyl-7-tetrahydroquinolin-2-yl-2-ethoxybenzamide can be synthesized using a two-step method involving a condensation reaction and an oxidation reaction. The condensation reaction is a Mannich reaction, in which a primary amine is reacted with an aldehyde and an ethyl acetoacetate. The oxidation reaction involves the oxidation of the Mannich reaction product with a reagent such as pyridinium dichromate.